Cas no 1804893-81-9 (2-Cyano-3-methyl-6-nitrophenylacetic acid)

• Product Name: 2-Cyano-3-methyl-6-nitrophenylacetic acid
• CAS No: 1804893-81-9
• MF: C₁₀H₈N₂O₄
• MW: 220.181522369385
• CID: 5000710
• Update Time: 2025-06-19

2-Cyano-3-methyl-6-nitrophenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-methyl-6-nitrophenylacetic acid

• Inchi： 1S/C10H8N2O4/c1-6-2-3-9(12(15)16)7(4-10(13)14)8(6)5-11/h2-3H,4H2,1H3,(H,13,14)
• InChI Key： GRKXIXWKFVGCKC-UHFFFAOYSA-N
• SMILES： OC(CC1C(=CC=C(C)C=1C#N)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 341
• XLogP3: 1.3
• Topological Polar Surface Area: 107

Additional information on 2-Cyano-3-methyl-6-nitrophenylacetic acid

Introduction to 2-Cyano-3-methyl-6-nitrophenylacetic acid (CAS No. 1804893-81-9)

2-Cyano-3-methyl-6-nitrophenylacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1804893-81-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of nitroaromatic derivatives, which are widely studied for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, including its cyano and nitro functional groups, contribute to its unique reactivity and make it a valuable intermediate in the synthesis of more complex pharmacophores.

The nitro group at the para position relative to the carboxylic acid moiety enhances the electrophilic nature of the aromatic ring, facilitating various coupling reactions such as Suzuki-Miyaura and Heck couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many active pharmaceutical ingredients (APIs). Additionally, the cyano group introduces a polarizability that can influence both electronic and steric properties, making it a versatile handle for further functionalization. The presence of a methyl group at the meta position adds another layer of conformational flexibility, allowing for diverse molecular interactions.

In recent years, there has been a surge in research focused on developing novel scaffolds for treating various diseases, particularly those involving inflammatory and metabolic pathways. The 2-cyano-3-methyl-6-nitrophenylacetic acid scaffold has emerged as a promising candidate due to its ability to modulate key biological targets. For instance, studies have demonstrated its potential in inhibiting enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central players in inflammation. The nitro group's ability to engage in redox chemistry also opens avenues for exploring its role in antioxidant mechanisms.

One of the most compelling aspects of this compound is its utility as a building block in drug discovery programs. Researchers have leveraged its structural motif to design analogs with enhanced potency and selectivity. For example, modifications at the carboxylic acid terminus have led to derivatives that exhibit improved solubility and bioavailability while maintaining target affinity. These advancements underscore the importance of 2-cyano-3-methyl-6-nitrophenylacetic acid as a key intermediate in medicinal chemistry.

The synthesis of 2-cyano-3-methyl-6-nitrophenylacetic acid involves multi-step organic transformations that highlight modern synthetic methodologies. A common approach begins with the nitration of 3-methylphenylacetonitrile, followed by selective functional group manipulation to introduce the desired substituents. Catalytic hydrogenation or metal-catalyzed cross-coupling reactions can then be employed to refine the structure further. These synthetic strategies not only showcase the compound's accessibility but also exemplify cutting-edge techniques in organic synthesis.

The pharmacological profile of 2-cyano-3-methyl-6-nitrophenylacetic acid has been extensively investigated in preclinical models. Initial studies have revealed its ability to interact with heme-binding proteins, suggesting potential applications in hemoglobinopathies and related disorders. Furthermore, its interaction with metal ions has been explored, indicating possible roles in metallodrug development. The compound's dual functionality—combining both electrophilic and nucleophilic characteristics—makes it an intriguing candidate for designing prodrugs or bimodal therapeutic agents.

From an industrial perspective, the demand for high-purity 1804893-81-9 underscores its significance in pharmaceutical manufacturing. Quality control measures must be stringent to ensure batch-to-batch consistency, particularly when scaling up for clinical trials or commercial production. Advances in chromatographic techniques and spectroscopic methods have enabled researchers to achieve unprecedented levels of purity, facilitating rigorous characterization and validation.

The environmental impact of synthesizing and handling 2-cyano-3-methyl-6-nitrophenylacetic acid is another critical consideration. Green chemistry principles are being increasingly applied to minimize waste and reduce hazardous byproducts. For instance, solvent-free reactions or catalytic processes that employ recyclable materials are being optimized to align with sustainable practices. Such efforts not only enhance efficiency but also contribute to compliance with regulatory standards governing chemical manufacturing.

In conclusion, 2-Cyano-3-methyl-6-nitrophenylacetic acid (CAS No. 1804893-81-9) represents a fascinating intersection of structure and function within pharmaceutical chemistry. Its unique properties make it a valuable tool for drug discovery, while ongoing research continues to uncover new therapeutic possibilities. As synthetic methodologies evolve and regulatory landscapes shift, this compound will undoubtedly remain at the forefront of innovation in medicinal chemistry.